Cas no 2155-99-9 (4-(3,5-Dimethyl-isoxazol-4-yl)-phenylamine)

• Product Name: 4-(3,5-Dimethyl-isoxazol-4-yl)-phenylamine
• CAS No: 2155-99-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD16302749
• CID: 1401982
• PubChem ID: 56687072
• Update Time: 2025-04-20

4-(3,5-Dimethyl-isoxazol-4-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(3,5-dimethyl-4-isoxazolyl)-
• MFCD16302749
• 2155-99-9
• SCHEMBL3885694
• 4-(3,5-Dimethylisoxazol-4-yl)-phenylamine
• NS-01717
• 4-(3,5-dimethyl-isoxazol-4-yl)-phenylamine
• 4-(3,5-dimethylisoxazol-4-yl)aniline
• 4-(3,5-Dimethylisoxazol-4-yl)phenylamine
• CS-0320687
• HRNADIMAGNGXNB-UHFFFAOYSA-N
• DB-194430
• CAA15599
• 4-(3,5-DIMETHYL-1,2-OXAZOL-4-YL)ANILINE
• 4-(3,5-Dimethyl-4-isoxazolyl)benzenamine
• AKOS015947769
• 4-(3,5-Dimethyl-isoxazol-4-yl)-phenylamine

• MDL： MFCD16302749
• Inchi： 1S/C11H12N2O/c1-7-11(8(2)14-13-7)9-3-5-10(12)6-4-9/h3-6H,12H2,1-2H3
• InChI Key： HRNADIMAGNGXNB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 52.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines